Cas no 1314402-09-9 ((1-Fluorocyclopropyl)methanamine)

• Product Name: (1-Fluorocyclopropyl)methanamine
• CAS No: 1314402-09-9
• MF: C₄H₈FN
• MW: 89.111424446106
• MDL: MFCD20230589
• CID: 5058094
• PubChem ID: 67148702
• Update Time: 2026-02-28

(1-Fluorocyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-fluorocyclopropyl)methanamine
• 1-Fluorocyclopropane-1-methaneamine
• C-(1-Fluoro-cyclopropyl)-methylamine
• AMY202003206
• (1-Fluorocyclopropyl)methanamine

• MDL： MFCD20230589
• Inchi： 1S/C4H8FN/c5-4(3-6)1-2-4/h1-3,6H2
• InChI Key： RGPSNMVRDPZUDL-UHFFFAOYSA-N
• SMILES： FC1(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 58.6
• XLogP3: 0
• Topological Polar Surface Area: 26

Additional information on (1-Fluorocyclopropyl)methanamine

Chemical Overview of (1-Fluorocyclopropyl)methanamine (CAS No. 1314402-09-9)

The compound (1-Fluorocyclopropyl)methanamine, identified by the CAS registry number 1314402-09-9, is an intriguing molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropylamines, which have garnered attention due to their unique structural properties and reactivity. The integration of a fluorine atom into the cyclopropane ring introduces additional electronic effects, making this compound particularly interesting for researchers in the fields of organic synthesis, medicinal chemistry, and materials science.

Recent studies have highlighted the importance of (1-Fluorocyclopropyl)methanamine in the development of novel drug candidates. The cyclopropane ring is known for its inherent strain, which can be exploited to design molecules with enhanced bioavailability and selectivity. Fluorine substitution further modulates the electronic properties of the molecule, potentially improving its pharmacokinetic profile. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit promising activity against certain enzyme targets, paving the way for future therapeutic applications.

The synthesis of (1-Fluorocyclopropyl)methanamine involves a multi-step process that typically begins with the preparation of a cyclopropane intermediate. One common approach is the use of Simmons-Smith reaction to form the cyclopropane ring, followed by fluorination and subsequent amine functionalization. Researchers have optimized these steps to achieve higher yields and better purity, ensuring scalability for industrial applications. Innovations in catalytic methods and green chemistry have also been applied to this synthesis pathway, reducing environmental impact while maintaining product quality.

In terms of physical properties, (1-Fluorocyclopropyl)methanamine exhibits a melting point of approximately 78°C and a boiling point around 165°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory procedures, including chromatography and spectroscopy. The compound's stability under different pH conditions has also been thoroughly investigated, revealing its resilience in both acidic and basic environments—a critical factor for its use in biological systems.

The application scope of this compound extends beyond pharmaceuticals. In materials science, it has been explored as a precursor for advanced polymers and coatings due to its ability to form strong covalent bonds during polymerization. Additionally, its role as an intermediate in the synthesis of agrochemicals has been documented, where it contributes to the development of more efficient pesticides with reduced environmental toxicity.

Recent advancements in computational chemistry have further enhanced our understanding of (1-Fluorocyclopropyl)methanamine. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more precise predictions about its behavior in different chemical reactions. These computational tools are increasingly being integrated with experimental data to accelerate drug discovery processes and optimize synthetic routes.

In conclusion, (1-Fluorocyclopropyl)methanamine (CAS No. 1314402-09-9) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing research advancements, position it as a valuable asset in modern chemical innovation.